Cas no 2171863-80-0 (2-(1-cyclopentyl-5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine)

• Product Name: 2-(1-cyclopentyl-5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine
• CAS No: 2171863-80-0
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5603347
• PubChem ID: 165587838
• Update Time: 2025-06-08

2-(1-cyclopentyl-5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2171863-80-0
• 2-(1-cyclopentyl-5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine
• EN300-1597877

• Inchi： 1S/C10H18N4/c1-8-10(6-7-11)12-13-14(8)9-4-2-3-5-9/h9H,2-7,11H2,1H3
• InChI Key： XYKFXQIPFVNNOL-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(CCN)N=N1)C1CCCC1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-(1-cyclopentyl-5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine

Introduction to 2-(1-cyclopentyl-5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine (CAS No. 2171863-80-0)

2-(1-cyclopentyl-5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine, with the CAS number 2171863-80-0, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. This compound belongs to the class of amines and features a unique structural arrangement that includes a cyclopentyl ring and a 1,2,3-triazole moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various medicinal chemistry studies.

The 1,2,3-triazole moiety is particularly noteworthy due to its stability and versatility in forming bioactive molecules. This heterocyclic ring system has been extensively studied for its ability to enhance the pharmacological properties of drug candidates, such as improving solubility, metabolic stability, and receptor binding affinity. The presence of the cyclopentyl ring further contributes to the compound's lipophilicity and conformational flexibility, which are crucial factors in drug design.

Recent research has focused on the potential therapeutic applications of 2-(1-cyclopentyl-5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine. Studies have shown that this compound exhibits promising activity as a modulator of various biological targets. For instance, it has been investigated for its potential as an agonist or antagonist of specific receptors involved in neurological disorders. The compound's ability to cross the blood-brain barrier (BBB) makes it particularly interesting for central nervous system (CNS) disorders.

In addition to its potential in neurological research, 2-(1-cyclopentyl-5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine has also been explored for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines and mediators. This property suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The synthesis of 2-(1-cyclopentyl-5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine typically involves multi-step procedures that leverage modern synthetic techniques such as click chemistry. Click chemistry, particularly the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), is a powerful method for constructing 1,2,3-triazoles with high efficiency and selectivity. This approach allows for the rapid assembly of complex molecules with precise control over their structure.

The physicochemical properties of 2-(1-cyclopentyl-5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine have been extensively characterized. It is generally stable under standard laboratory conditions and can be stored at room temperature without significant degradation. However, care should be taken to avoid exposure to strong acids or bases that could potentially alter its structure or reactivity.

In terms of safety and handling, while this compound is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with it. Proper personal protective equipment (PPE), including gloves and goggles, should be worn to minimize the risk of skin contact or inhalation.

The future prospects for 2-(1-cyclopentyl-5-methyl-1H-1,2,3-triazol-4-y l)ethan - 1 - amine are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological profile for specific therapeutic applications. Preclinical studies are currently underway to evaluate its efficacy and safety in animal models of various diseases. If these studies yield positive results, clinical trials may be initiated to assess its potential as a novel therapeutic agent.

In conclusion, 2-(1-cyclopentyl - 5 - methyl - 1H - 1 , 2 , 3 - triazol - 4 - yl ) ethan - 1 - amine (CAS No . 2 , 7 , 863 - 80 - 0) represents an exciting molecule with diverse applications in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development into potential therapeutic agents.